Cas no 736172-00-2 (2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)-)
736172-00-2 structure
Product Name:2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)-
CAS No:736172-00-2
MF:C8H15NO2
MW:157.210202455521
CID:559720
Update Time:2024-11-26
2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)-
- 2-Pyrrolidinemethanol,1-(oxiranylmethyl)-, (2S)- (9CI)
- 2-Pyrrolidinemethanol,1-(oxiranylmethyl)-,(2S)-(9CI)
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- Inchi: 1S/C8H15NO2/c10-5-7-2-1-3-9(7)4-8-6-11-8/h7-8,10H,1-6H2/t7-,8?/m0/s1
- InChI Key: SMIJXIJFDHIUDE-JAMMHHFISA-N
- SMILES: N1(CC2CO2)CCC[C@H]1CO
Computed Properties
- Exact Mass: 157.11
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36A^2
2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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